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Compound of Interest

Compound Name: Trimethyl amine phosphate

Cat. No.: B15338036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethylamine phosphate, a term

that can refer to two distinct chemical entities: the salt trimethylammonium phosphate and the

ester trimethyl phosphate. Both compounds hold relevance in various scientific and industrial

domains. This document elucidates their chemical and physical properties, provides detailed

experimental protocols for their synthesis and analysis, and presents visual representations of

key processes to facilitate understanding.

Compound Identification and Properties
The nomenclature "trimethylamine phosphate" is ambiguous and can lead to confusion

between an acid-base salt and an organic ester. It is crucial to distinguish between these two

compounds as their properties and applications differ significantly.

Trimethylammonium Phosphate: This is the salt formed from the reaction of trimethylamine

(a weak base) and phosphoric acid. It is primarily utilized in biochemical and molecular

biology research as a buffer component.

Trimethyl Phosphate: This is the tri-ester of methanol and phosphoric acid. It finds

applications as a solvent, reagent in chemical synthesis, and as a flame retardant.

The key quantitative data for both compounds are summarized in the tables below for easy

comparison.
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Table 1: Quantitative Data for Trimethylammonium
Phosphate

Property Value

Molecular Formula C₃H₁₂NO₄P

Molecular Weight 157.11 g/mol

Appearance Typically used in solution

IUPAC Name N,N-dimethylmethanamine;phosphoric acid

Table 2: Quantitative Data for Trimethyl Phosphate
Property Value

Molecular Formula C₃H₉O₄P

Molecular Weight 140.07 g/mol [1]

Appearance Colorless liquid

Density 1.197 g/mL at 25 °C

Melting Point -46 °C

Boiling Point 197 °C

Solubility in Water Miscible

Refractive Index n20/D 1.395

IUPAC Name Trimethyl phosphate

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of both

trimethylammonium phosphate and trimethyl phosphate.

Synthesis Protocols
Trimethylammonium phosphate is typically prepared and used in situ as a buffer solution.
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Materials:

Phosphoric acid (H₃PO₄), 85%

Trimethylamine (N(CH₃)₃)

Deionized water

pH meter

Stir plate and stir bar

Volumetric flask (1 L)

Ice bath

Procedure:

Fill a 1 L volumetric flask with approximately 800 mL of deionized water.

Place the flask in an ice bath on a stir plate and add a stir bar.

Slowly add a calculated amount of 85% phosphoric acid to the water with continuous stirring.

The amount will depend on the desired final concentration and pH, but for a 1M solution,

start with a molar equivalent.

Carefully and slowly, add trimethylamine to the phosphoric acid solution. This reaction is

exothermic. Monitor the pH of the solution continuously.

Continue adding trimethylamine dropwise until the desired pH of 7.4 is reached.

Once the desired pH is stable, remove the flask from the ice bath and allow it to reach room

temperature.

Add deionized water to the volumetric flask until the 1 L mark is reached.

Store the buffer solution at 4 °C.
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This protocol is based on the reaction of phosphorus oxychloride with methanol in the presence

of a base to neutralize the HCl byproduct.[1]

Materials:

Phosphorus oxychloride (POCl₃)

Anhydrous methanol (CH₃OH)

A suitable amine base (e.g., triethylamine or pyridine)

An inert solvent (e.g., diethyl ether or dichloromethane)

Three-neck round-bottom flask

Dropping funnel

Condenser

Stir plate and stir bar

Ice bath

Procedure:

Set up a three-neck round-bottom flask equipped with a stir bar, a dropping funnel, and a

condenser under a nitrogen or argon atmosphere.

In the flask, dissolve anhydrous methanol and the amine base in the inert solvent.

Cool the flask in an ice bath to 0-5 °C.

Slowly add phosphorus oxychloride to the stirred solution from the dropping funnel. Maintain

the temperature below 10 °C throughout the addition.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours or overnight.
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The reaction will produce a precipitate of the amine hydrochloride salt. Filter the mixture to

remove the salt.

Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure using a

rotary evaporator.

The crude trimethyl phosphate can be purified by fractional distillation under reduced

pressure.

Analytical Protocols
While a dedicated spectrum for the salt is not readily available, the presence of the

trimethylammonium cation can be confirmed by ¹H and ¹³C NMR spectroscopy. The ¹H NMR

spectrum of the trimethylammonium cation typically shows a singlet for the nine equivalent

protons of the methyl groups. The chemical shift will be influenced by the solvent and the pH. In

D₂O, the singlet for the methyl protons of trimethylammonium chloride appears around 2.9

ppm. The phosphate anion can be characterized by ³¹P NMR spectroscopy.

This method is suitable for the quantification of trimethyl phosphate in various matrices.[2]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS).

A suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

GC Conditions:

Carrier Gas: Helium at a constant flow rate.

Inlet Temperature: 250 °C.

Injection Mode: Splitless.
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Oven Temperature Program: Initial temperature of 70 °C for 2 minutes, then ramp at 10

°C/min to 280 °C and hold for 5 minutes.

MS Conditions:

Ion Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Ionization Mode: Electron Impact (EI) at 70 eV.

Acquisition Mode: SCAN or Selected Ion Monitoring (SIM) for higher sensitivity, monitoring

characteristic ions of trimethyl phosphate (e.g., m/z 140, 125, 110, 95, 79).

Sample Preparation:

Samples should be dissolved in a suitable organic solvent (e.g., acetone or acetonitrile).

An internal standard (e.g., triphenyl phosphate) can be used for accurate quantification.

Filter the sample through a 0.22 µm PTFE filter before injection.

Signaling Pathways and Experimental Workflows
As of the current scientific literature, there is no established direct role of trimethylammonium

phosphate or trimethyl phosphate in specific signaling pathways. Trimethylammonium

phosphate is primarily used as a buffering agent to maintain stable pH conditions in

experiments that may involve the study of various signaling pathways.

To meet the visualization requirements, the following diagrams illustrate key experimental

workflows described in this guide.
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Caption: Synthesis workflow for trimethyl phosphate.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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